Cas no 219320-15-7 (Benzeneacetic acid, 4-(methoxycarbonyl)-, 1,1-dimethylethyl ester)

• Product Name: Benzeneacetic acid, 4-(methoxycarbonyl)-, 1,1-dimethylethyl ester
• CAS No: 219320-15-7
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1404953
• PubChem ID: 15416415
• Update Time: 2025-04-20

Benzeneacetic acid, 4-(methoxycarbonyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(methoxycarbonyl)-, 1,1-dimethylethyl ester
• RGRJTJQQFNMOMP-UHFFFAOYSA-N
• DTXSID501224854
• 1,1-Dimethylethyl 4-(methoxycarbonyl)benzeneacetate
• SCHEMBL2650122
• Methyl 4-tert-butoxycarbonylmethylbenzoate
• 219320-15-7

• Inchi： 1S/C14H18O4/c1-14(2,3)18-12(15)9-10-5-7-11(8-6-10)13(16)17-4/h5-8H,9H2,1-4H3
• InChI Key： RGRJTJQQFNMOMP-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(C(=O)OC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6